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Compound of Interest

Compound Name: SHP836

Cat. No.: B610829

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on dissolving SHP836 for experimental applications. Find
answers to frequently asked questions and step-by-step protocols to ensure optimal
preparation of your SHP836 solutions.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for creating a stock solution of SHP836?

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a stock solution of
SHP836. It is possible to achieve a high concentration of up to 250 mg/mL in DMSO with the
aid of ultrasonication.[1] For routine lab use, a stock solution of 10 mM in DMSO is also
commonly available and recommended.[1]

Q2: My SHP836 solution shows precipitation. How can | resolve this?

A2: If you observe precipitation or phase separation during preparation, gentle heating and/or
sonication can be used to aid dissolution.[1] Ensure you are using newly opened, anhydrous
DMSO, as hygroscopic DMSO can negatively impact solubility.[1]

Q3: How should I store my SHP836 stock solution?

A3: Once prepared, it is crucial to aliquot your stock solution and store it properly to prevent
degradation from repeated freeze-thaw cycles. Store the solution at -80°C for up to 2 years or
at -20°C for up to 1 year.[1]
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Q4: Can | use SHP836 directly from a DMSO stock solution in my cell-based assays?

A4: While SHP836 is soluble in DMSO, it is important to consider the final concentration of
DMSO in your cell culture media. High concentrations of DMSO can be toxic to cells. It is best
practice to prepare a fresh working solution by diluting the DMSO stock in your experimental
buffer or media to a final DMSO concentration that is well-tolerated by your cell line, typically
below 0.5%.

Q5: Are there established protocols for preparing SHP836 for in vivo animal studies?

Ab5: Yes, there are several established protocols for preparing SHP836 for in vivo
administration. These typically involve a two-step process of first preparing a clear stock
solution in DMSO and then diluting it with a suitable vehicle. The choice of vehicle depends on
the route of administration and the experimental animal. It is recommended to prepare working
solutions for in vivo experiments fresh on the day of use.[1]

Quantitative Solubility Data

The following tables summarize the solubility of SHP836 in various solvent systems for both in
vitro and in vivo experiments.

Table 1: In Vitro Solubility

Solvent Concentration Notes

Requires sonication. Use

DMSO 250 mg/mL (709.70 mM)
newly opened DMSO.[1]

Table 2: In Vivo Formulation Solubility
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Formulation Achievable Concentration

10% DMSO, 40% PEG300, 5% Tween-80, 45%
> 6.25 mg/mL (17.74 mM)

Saline
10% DMSO, 90% (20% SBE-B-CD in Saline) > 6.25 mg/mL (17.74 mM)
10% DMSO, 90% Corn OiIl = 6.25 mg/mL (17.74 mM)

Data sourced from MedchemExpress product

information.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SHP836 Stock
Solution in DMSO

Materials:

SHP836 powder (CAS No. 1957276-35-5)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes
Procedure:

o Calculate the mass of SHP836 required to prepare the desired volume of a 10 mM solution.
The molecular weight of SHP836 is 352.38 g/mol .

» Weigh the calculated amount of SHP836 powder and place it in a sterile microcentrifuge

tube.

e Add the appropriate volume of anhydrous DMSO to the tube.
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» Vortex the solution vigorously for 1-2 minutes.
e If the solid is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.
» Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of an In Vivo Working Solution

(Example Formulation)

This protocol describes the preparation of a working solution using 10% DMSO, 40% PEG300,
5% Tween-80, and 45% Saline.

Materials:

SHP836 stock solution in DMSO (e.g., 62.5 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes

Procedure:

e To prepare 1 mL of working solution, start with 100 pL of a 62.5 mg/mL SHP836 stock
solution in DMSO.

e Add 400 pL of PEG300 to the DMSO stock solution and mix thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is homogeneous.
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e Add 450 pL of saline to bring the final volume to 1 mL. Mix well.
e The final concentration of SHP836 in this working solution will be 6.25 mg/mL.[1]

o Use the freshly prepared working solution for your in vivo experiment on the same day.[1]

Visual Guides
SHP836 Mechanism of Action

SHP836 is an allosteric inhibitor of the SHP2 phosphatase.[1][2] It binds to a site distinct from
the active site, stabilizing a conformation where the catalytic site is blocked and inaccessible to

its substrate.[1]
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Caption: Allosteric inhibition of SHP2 by SHP836.

Experimental Workflow: Solution Preparation

The following diagram illustrates the general workflow for preparing SHP836 solutions for

experimental use.
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Caption: Workflow for preparing SHP836 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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